Cas no 599163-97-0 (Methyl 1-(2-ethylbutanoyl)piperidine-4-carboxylate)

• Product Name: Methyl 1-(2-ethylbutanoyl)piperidine-4-carboxylate
• CAS No: 599163-97-0
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 875561
• Update Time: 2023-08-02

Methyl 1-(2-ethylbutanoyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-(2-ethylbutanoyl)piperidine-4-carboxylate
• 4-Piperidinecarboxylicacid,1-(2-ethyl-1-oxobutyl)-,methylester(9CI)
• 4-piperidinecarboxylic acid,1-(2-ethyl-1-oxobutyl)-,methyl ester
• AC1MU3ZG
• AG-G-13937
• CTK5B0694
• KB-194016

• Inchi： 1S/C13H23NO3/c1-4-10(5-2)12(15)14-8-6-11(7-9-14)13(16)17-3/h10-11H,4-9H2,1-3H3
• InChI Key： LJLORSNUOUJSND-UHFFFAOYSA-N
• SMILES： O=C(C(CC)CC)N1CCC(C(=O)OC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 1.8
• Topological Polar Surface Area: 46.6